(2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride

• IUPAC Name: (2S,3R)-2-(1-ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride
• InChI: InChI=1S/C10H17N3O.2ClH/c1-2-13-7-8(6-12-13)10-9(11)4-3-5-14-10;;/h6-7,9-10H,2-5,11H2,1H3;2*1H/t9-,10+;;/m1../s1
• InChI Key: VUGQWHBQBAHEQL-NKRBYZSKSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2C(CCCO2)N.Cl.Cl
• Isomeric SMILES: CCN1C=C(C=N1)[C@H]2[C@@H](CCCO2)N.Cl.Cl
• Molecular Formula: C10H19Cl2N3O
• Molecular Weight: 268.18 g/mol

Description

(2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a derivative of pyrazole and oxan, which are known to possess various biological activities.

Mechanism of Action

The exact mechanism of action of (2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by modulating the expression of specific genes.
Biochemical and Physiological Effects:
Studies have shown that (2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce pain sensitivity. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride in lab experiments is its potent biological activity. However, its limited solubility in water and low stability in aqueous solutions can pose challenges in experimental design and interpretation of results.

Future Directions

There are several potential future directions for the research and development of (2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride. These include:
1. Investigation of its potential use in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis.
2. Development of more stable and water-soluble derivatives of (2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride for improved experimental design and clinical applications.
3. Exploration of its potential use in combination with other drugs or therapies for enhanced therapeutic effects.
4. Investigation of its potential use as a diagnostic tool for the detection of cancer cells or other disease biomarkers.
In conclusion, (2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride is a promising chemical compound with potential therapeutic applications. Its potent biological activity, mechanism of action, and physiological effects make it a valuable tool for scientific research. Further studies are needed to fully explore its therapeutic potential and optimize its experimental and clinical applications.

Synthesis Methods

The synthesis of (2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride involves the reaction of 4-ethyl-1H-pyrazole-3-carboxylic acid with 3-amino-1,2-oxazolidin-2-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

(2S,3R)-2-(1-Ethylpyrazol-4-yl)oxan-3-amine;dihydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, anti-inflammatory, and analgesic activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.